Cas no 33630-96-5 (5-amino-1-methyl-pyridin-2-one)

• Product Name: 5-amino-1-methyl-pyridin-2-one
• CAS No: 33630-96-5
• MF: C₆H₈N₂O
• MW: 124.1405210495
• MDL: MFCD09814480
• CID: 852007
• PubChem ID: 10220005
• Update Time: 2025-06-09

5-amino-1-methyl-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-Amino-1-methylpyridin-2(1H)-one
• 5-Amino-1-methylpyridin-2...
• 5-AMino-1-Methyl-2(1H)-pyridinone
• 5-AMino-1-Methylpyridin-2(1H)-one oxalate
• 5-AMino-1-Methylpyridin-2(1H)-one heMioxalate
• bis(5-amino-1-methyl-1,2-dihydropyridin-2-one)
• 5-Amino-1-methyl-1H-pyridin-2-one
• 5-Amino-N-methyl-2-pyridone
• 2(1H)-Pyridinone, 5-amino-1-methyl-
• 5-Amino-1-methyl-1,2-dihydropyridin-2-one
• 5-amino-1-methylpyridin-2-one
• 5-amino-1-methyl-pyridin-2-one
• OQHLYZTVUZZSRR-UHFFFAOYSA-N
• SCHEMBL331704
• DTXSID00436901
• CS-W006083
• CS1380
• DB-023620
• AKOS000152186
• MFCD09814480
• SY041169
• AB01006936-01
• BS-13004
• EN300-45114
• pyridine, 5-amino-1,2-dihydro-1-methyl-2-oxo-
• 5-Amino-1-methyl-2(1H)-pyridinone oxalate
• DB-100161
• 33630-96-5

• MDL： MFCD09814480
• Inchi： InChI=1S/C6H8N2O/c1-8-4-5(7)2-3-6(8)9/h2-4H,7H2,1H3
• InChI Key： OQHLYZTVUZZSRR-UHFFFAOYSA-N
• SMILES： CN1C=C(C=CC1=O)N

Computed Properties

• Exact Mass: 124.06374
• Monoisotopic Mass: 124.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• Density: 1.169±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 125-126 °C (decomposition)
• Boiling Point: 254.5±29.0 ºC (760 Torr),
• Flash Point: 107.7±24.3 ºC,
• Solubility: Soluble (210 g/l) (25 º C),
• PSA: 46.33

Additional information on 5-amino-1-methyl-pyridin-2-one

Introduction to 5-Amino-1-Methyl-Pyridin-2-One (CAS No. 33630-96-5)

5-Amino-1-methyl-pyridin-2-one, with the CAS number 33630-96-5, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 1-methyl-2(1H)-pyridinone, 5-amino-, is characterized by its unique chemical structure, which includes a pyridine ring with an amino group and a methyl group. Its molecular formula is C₇H₈N₂O, and it has a molecular weight of approximately 136.15 g/mol.

The chemical properties of 5-amino-1-methyl-pyridin-2-one make it an attractive candidate for various applications, particularly in the development of novel therapeutic agents. The compound exhibits excellent solubility in polar solvents such as water and ethanol, which facilitates its use in both laboratory and industrial settings. Additionally, its stability under a wide range of conditions makes it suitable for long-term storage and transportation.

In recent years, significant advancements have been made in understanding the biological activities of 5-amino-1-methyl-pyridin-2-one. Research has shown that this compound possesses potent anti-inflammatory and antioxidant properties, which have potential applications in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 5-amino-1-methyl-pyridin-2-one effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the development of anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 5-amino-1-methyl-pyridin-2-one has also been investigated for its potential as an antioxidant. Oxidative stress is a key factor in the pathogenesis of many chronic diseases, including cardiovascular disease, neurodegenerative disorders, and cancer. A study published in the journal Free Radical Biology and Medicine in 2020 reported that 5-amino-1-methyl-pyridin-2-one exhibits strong antioxidant activity by scavenging free radicals and reducing oxidative damage to cellular components. This finding suggests that the compound could be used as a protective agent against oxidative stress-related conditions.

The pharmacological profile of 5-amino-1-methyl-pyridin-2-one has also been explored in preclinical studies. In vitro experiments have shown that the compound can cross the blood-brain barrier, which is a critical property for drugs targeting neurological disorders. Furthermore, animal studies have demonstrated that 5-amino-1-methyl-pyridin-2-one has low toxicity and good bioavailability, making it a safe and effective candidate for further development.

In addition to its therapeutic potential, 5-amino-1-methyl-pyridin-2-one has found applications in other areas of research. For example, it has been used as a building block in the synthesis of more complex molecules with diverse biological activities. The compound's reactivity and functional groups make it an ideal starting material for various chemical transformations, including substitution reactions and coupling reactions.

The synthesis of 5-amino-1-methyl-pyridin-2-one can be achieved through several routes. One common method involves the condensation of 4-cyanopyridine with formaldehyde followed by reduction to form the amino group. Another approach involves the reaction of 4-cyanopyridine with methylamine under appropriate conditions to form the desired product. These synthetic methods are well-documented in the literature and have been optimized to achieve high yields and purity levels.

In conclusion, 5-amino-1-methyl-pyridin-2-one (CAS No. 33630-96-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for the development of novel therapeutic agents targeting inflammatory diseases, oxidative stress-related conditions, and other medical disorders. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in the scientific community.